GLC-10 Mixture (quantitative)
Description
GLC-10 Mixture (quantitative) is a certified reference material (CRM) composed of five long-chain fatty acid methyl esters (FAMEs) in equal weight percentages (20% each): methyl palmitate (C16:0), methyl stearate (C18:0), methyl oleate (C18:1, cis-9), methyl linoleate (C18:2, cis-9,12), and methyl linolenate (C18:3, cis-9,12,15) . It is widely used in gas chromatography-flame ionization detector (GC-FID) analyses to determine response factors (RFs), relative retention times, and FAME quantification in biodiesel, food chemistry, and environmental studies . The mixture is gravimetrically prepared, validated for purity (≥98%), and stored in nitrogen-purged ampules to prevent oxidation .
Properties
Molecular Weight |
mixture |
|---|---|
Appearance |
Unit:50 mgSolvent:nonePurity:mixturePhysical liquid |
Synonyms |
GLC-10 Mixture (quantitative) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Table 1: GC-FID Retention Times of GLC-10 vs. Similar Standards
Table 2: Purity and Stability Comparison
| Parameter | GLC-10 | CRM1891 | Supelco Mix |
|---|---|---|---|
| Purity | ≥98% | Certified | ≥95% |
| Batch-to-Batch CV | <2% | <1% | 3-5% |
| Storage Stability | 2 years (-20°C) | 3 years (-20°C) | 1 year (-20°C) |
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